Cas no 1427020-99-2 (3-(Pyridin-2-yl)oxetane-3-carboxylic acid)

• Product Name: 3-(Pyridin-2-yl)oxetane-3-carboxylic acid
• CAS No: 1427020-99-2
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD23135090
• CID: 5607735
• PubChem ID: 83482180
• Update Time: 2025-10-29

3-(Pyridin-2-yl)oxetane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8260118
• 1427020-99-2
• 3-(pyridin-2-yl)oxetane-3-carboxylic acid
• 3-(Pyridin-2-yl)oxetane-3-carboxylic acid

• MDL： MFCD23135090
• Inchi： 1S/C9H9NO3/c11-8(12)9(5-13-6-9)7-3-1-2-4-10-7/h1-4H,5-6H2,(H,11,12)
• InChI Key： FMAHTYDZSCKLMZ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)(C2C=CC=CN=2)C1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Pyridin-2-yl)oxetane-3-carboxylic acid

Introduction to 3-(Pyridin-2-yl)oxetane-3-carboxylic acid (CAS No. 1427020-99-2)

3-(Pyridin-2-yl)oxetane-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1427020-99-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxetane class of heterocyclic ethers, characterized by a three-membered ring containing one oxygen atom and two carbon atoms. The presence of a pyridine substituent at the 2-position of the oxetane ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The oxetane moiety is particularly noteworthy due to its strained three-membered ring structure, which can enhance the reactivity and binding affinity of molecules when incorporated into drug candidates. This structural feature allows for conformational flexibility and can facilitate interactions with biological targets, such as enzymes and receptors. The pyridine group, on the other hand, is a common pharmacophore in medicinal chemistry, known for its ability to engage in hydrogen bonding and hydrophobic interactions with biological macromolecules.

In recent years, 3-(Pyridin-2-yl)oxetane-3-carboxylic acid has been explored as a key intermediate in the synthesis of novel bioactive compounds. Its utility extends to the development of small-molecule inhibitors, probes for biochemical assays, and building blocks for more complex pharmacological entities. The compound's ability to serve as a bridge between different functional groups has made it particularly valuable in designing molecules with tailored properties for therapeutic applications.

One of the most compelling aspects of 3-(Pyridin-2-yl)oxetane-3-carboxylic acid is its potential in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The oxetane ring can be functionalized in various ways to introduce additional pharmacophoric elements, while the pyridine moiety can be leveraged to optimize solubility and metabolic stability. These features have led to its incorporation into several research programs aimed at identifying next-generation therapeutics.

Recent studies have highlighted the role of 3-(Pyridin-2-yl)oxetane-3-carboxylic acid in developing kinase inhibitors, which are critical in targeting aberrant signaling pathways in cancer cells. The strained nature of the oxetane ring can enhance binding affinity by inducing conformational changes in the target protein, while the pyridine group can interact with key residues in the active site. This combination has shown promise in preclinical models, demonstrating efficacy against various kinase-driven malignancies.

The compound's versatility also extends to its application in chemical biology and drug discovery technologies. Researchers have utilized 3-(Pyridin-2-yl)oxetane-3-carboxylic acid as a scaffold for developing photoaffinity probes, which are essential tools for mapping protein-ligand interactions at high resolution. By incorporating photolabile groups into derivatives of this compound, scientists can covalently label target proteins upon exposure to light, facilitating structural elucidation and mechanistic studies.

Another area where 3-(Pyridin-2-yl)oxetane-3-carboxylic acid has demonstrated significance is in the design of protease inhibitors. Proteases play crucial roles in various physiological processes, and their dysregulation is often associated with diseases such as Alzheimer's and HIV/AIDS. The oxetane ring's ability to mimic transition states can enhance inhibitory activity against these enzymes, while the pyridine substituent can be tailored to optimize selectivity. Several promising lead compounds derived from this scaffold are currently undergoing further optimization for clinical development.

The synthesis of 3-(Pyridin-2-yl)oxetane-3-carboxylic acid presents an interesting challenge due to the need to introduce both the oxetane and pyridine moieties efficiently while maintaining regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have been employed to access this compound in high yield and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also showcase the ingenuity applied in modern organic synthesis.

The pharmacokinetic properties of derivatives of 3-(Pyridin-2-yl)oxetane-3-carboxylic acid are also under active investigation. Researchers are exploring ways to enhance oral bioavailability, metabolic stability, and tissue distribution by modifying substituents on both the oxetane and pyridine moieties. Computational modeling techniques have been particularly valuable in predicting how structural changes will impact pharmacokinetic profiles, allowing for more rational drug design.

In conclusion,3-(Pyridin-2-yl)oxetane-3-carboxylic acid (CAS No. 1427020-99-2) represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of a strained oxetane ring and a functionalizable pyridine group makes it a valuable scaffold for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely that its importance will only grow within the pharmaceutical industry.